598-75-4

3-Methyl-2-butanol

In Stock

• CAS RN:
• 598-75-4

• Formula:
• C5H12O
  CH3(CH2)2CHOHCH3
  C5H12O

• InChI:
• InChI=1S/C5H12O/c1-4(2)5(3)6/h4-6H,1-3H3

• InChIKey:
• MXLMTQWGSQIYOW-UHFFFAOYSA-N

• 3-Methyl-2-butanol, also known as (CH3)2chch(OH)CH3 or 1, 2-dimethylpropanol, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 3-Methyl-2-butanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methyl-2-butanol has been primarily detected in feces. Within the cell, 3-methyl-2-butanol is primarily located in the cytoplasm. 3-Methyl-2-butanol exists in all eukaryotes, ranging from yeast to humans. 3-Methyl-2-butanol can be biosynthesized from isopentane. 3-Methyl-2-butanol is a fruity tasting compound that can be found in alcoholic beverages, citrus, fruits, and pomes. This makes 3-methyl-2-butanol a potential biomarker for the consumption of these food products....

Paliperidone

In Stock

• CAS RN:
• 144598-75-4

• Formula:
• C23H27FN4O3

• InChI:
• InChI=1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3

• InChIKey:
• PMXMIIMHBWHSKN-UHFFFAOYSA-N

• Atypical antipsychotic. Potent D2 and 5-HT2A antagonist (Ki = 0.4 nM for 5-HT2A). Metabolite of risperidone (Asc 393). Orally active and blood-brain barrier permeable.
  Paliperidone is an atypical antipsychotic. It is an inverse agonist of dopamine D2 and D3 receptors (IC50s = 1 and 0.9 nM, respectively), as well as an antagonist at these receptors (Kis = 0.4 and 0.1 nM, respectively). Paliperidone also binds to α1- and α2-adrenergic receptors, histamine H1 receptors, and the serotonin (5-HT) receptor subtypes 5-HT1A, 5-HT1D, 5-HT2A, and 5-HT2C (Kds = 10.1, 80, 3.4, 480, 19, 1.21, and 48 nM, respectively). It improves spatial working memory in a T-maze alternation task in a maternal immune activation mouse model of schizophrenia when administered at a dose of 0.05 mg/kg per day. Paliperidone is also an active metabolite of the atypical antipsychotic risperidone. Formulati...

4-Phenyl-1-prop-2-enoyl-N-[(1R,2S)-2-(3,4,5-trifluorophenyl)cyclopropyl]piperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361598-75-4

• Formula:
• C24H23F3N2O2

• InChI:
• InChI=1S/C24H23F3N2O2/c1-2-21(30)29-10-8-24(9-11-29,16-6-4-3-5-7-16)23(31)28-20-14-17(20)15-12-18(25)22(27)19(26)13-15/h2-7,12-13,17,20H,1,8-11,14H2,(H,28,31)/t17-,20+/m0/s1

• InChIKey:
• HHTWSCQAZJKELO-FXAWDEMLSA-N

• 4-Phenyl-1-prop-2-enoyl-N-[(1R,2S)-2-(3,4,5-trifluorophenyl)cyclopropyl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H23F3N2O2 and its molecular weight is 428.455. The purity is usually 95%.